2-[(4-fluorobenzyl)sulfanyl]-N-[2-(2,2,2-trifluoroethoxy)ethyl]benzamide

• Molecular Formula: C18H17F4NO2S
• Molecular Weight: 387.4 g/mol
• IUPAC Name: 2-[(4-fluorophenyl)methylsulfanyl]-N-[2-(2,2,2-trifluoroethoxy)ethyl]benzamide
• InChI: InChI=1S/C18H17F4NO2S/c19-14-7-5-13(6-8-14)11-26-16-4-2-1-3-15(16)17(24)23-9-10-25-12-18(20,21)22/h1-8H,9-12H2,(H,23,24)
• InChI Key: VYJIZFHRJFOTPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCOCC(F)(F)F)SCC2=CC=C(C=C2)F

Description

2-[(4-fluorobenzyl)sulfanyl]-N-[2-(2,2,2-trifluoroethoxy)ethyl]benzamide: is a chemical compound with the following properties:
• Chemical Formula:

  $$\text{C}_{23}\text{H}_{22}\text{FNO}_2\text{S}$$C23​H22​FNO2​S

• Molecular Weight: 395.49 g/mol
• It belongs to the class of benzamide derivatives and contains a fluorobenzyl group, a sulfanyl (thiol) group, and an ethoxyethyl group.
• The compound’s structure is characterized by a benzene ring with a sulfanyl substituent at the para position of the fluorobenzyl group and an ethoxyethyl group attached to the amide nitrogen.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• Detailed information on the compound’s mechanism of action is scarce.
• Further research is needed to elucidate its molecular targets and pathways.

Comparison with Similar Compounds

Similar Compounds:

Remember that due to the limited availability of data, some aspects remain speculative Researchers may need to explore this compound further to uncover its full potential